Cas no 573-57-9 (1,4-Dihydro-1,4-epoxynaphthalene)

• Product Name: 1,4-Dihydro-1,4-epoxynaphthalene
• CAS No: 573-57-9
• Molecular Formula: C₁₀H₈O
• Molecular Weight: 144.1699
• MDL: MFCD00167584
• CID: 367441
• PubChem ID: 87569807

1,4-Dihydro-1,4-epoxynaphthalene Properties

Names and Identifiers

• 1,4-Epoxy-1,4-dihydronaphthalene
• 1,4-Dihydro-1,4-epoxynaphthalene
• 1,4-Epoxynaphthalene,1,4-dihydro-
• 1,4-dihydro-1,4-endoxynaphthalene
• 1,4-dihydronaphthalene-1,4-epoxide
• 1,4-dihydronaphthalene-1,4-oxide
• 1,4-Epoxynaphthalene,1,4-dihydro
• 11-oxatricyclo[6.2.1.02,7]undeca-2,4,6,9-tetraene
• 11-oxatricyclo[6.2.1.02,7]undeca-2,4,6,9-triene
• 1,4-Dihydronaphthalene-1,4-endo-oxide
• 7-Oxabenzonorbornadiene
• Benzooxanorbornadiene
• NSC 101863
• 1,4-Epoxynaphthalene, 1,4-dihydro-
• JWCGDNHAPBZVHD-UHFFFAOYSA-N
• 1,4-Dihydro-1,4-expoxynaphthalene
• NSC101863
• 1,4-Expoxynaphthalene, 1,4-dihydro-
• NCIOpen2_001661
• 1,4-dihydronaphthalene1,4-endo-oxide
• FS-

• MDL： MFCD00167584
• InChIKey： JWCGDNHAPBZVHD-UHFFFAOYSA-N
• Inchi： 1S/C10H8O/c1-2-4-8-7(3-1)9-5-6-10(8)11-9/h1-6,9-10H
• SMILES： O1C2([H])C([H])=C([H])C1([H])C1=C([H])C([H])=C([H])C([H])=C21

Computed Properties

• Exact Mass: 144.05800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 144.058
• Heavy Atom Count: 11
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 2.36880
• PSA: 9.23000
• Refractive Index: 1.5598 (estimate)
• Boiling Point: 241 ºC
• Melting Point: 55.0 to 59.0 deg-C
• Flash Point: 94 ºC
• Color/Form: White, adhesive crystalline crystals
• Sensitiveness: Sensitive to air
• Density: 1.207

1,4-Dihydro-1,4-epoxynaphthalene Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25

1,4-Dihydro-1,4-epoxynaphthalene Customs Data

• HS CODE：2910900090
• Customs Data：

  China Customs Code:

  2910900090

  Overview:

  2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds